Cas no 136-77-6 (Hexylresorcinol)

Hexylresorcinol Properties

Names and Identifiers

• 4-Hexylbenzene-1,3-diol
• 4-Hexyl-1,3-benzenediol
• 4-Hexyl-1,3-dihydroxybenzene
• 4-n-Hexylresorcinol
• 4-Hexylresorcinol
• p-Hexylresorcinol
• 4-Hexyl-1,3-dihydroxybenzene,4-Hexylresorcinol
• Hexylresorcinol
• Antascarin
• Ascarinol
• Oxana
• ST-37
• s.t.37
• Adrover
• Ascaryl
• Hidesol
• Prensol
• Sucrets
• Caprokol
• S.T. 37
• Ascaricid
• Crystoids
• 4-Hexylresorcine
• 1,3-Benzenediol, 4-hexyl-
• Hexylresorcin
• Gelovermin
• 4-(1-Hexyl)resorcinol
• Cystoids anthelmintic
• 1,3-Dihydroxy-4-hexylbenzene
• Worm-agen
• Resorcinol, 4-hexyl-
• Hexylresorzin
• Mycoderm
• 1,3-Dihydroxy-4-n-hexylbenzene
• Hex
• 4-Hexylresorcinol,98%
• +Expand

• MDL： MFCD00002284
• InChIKey： WFJIVOKAWHGMBH-UHFFFAOYSA-N
• Inchi： 1S/C12H18O2/c1-2-3-4-5-6-10-7-8-11(13)9-12(10)14/h7-9,13-14H,2-6H2,1H3
• SMILES： O([H])C1C([H])=C(C([H])=C([H])C=1C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])O[H]
• BRN： 2048312

Computed Properties

• Exact Mass: 194.13068g/mol
• Surface Charge: 0
• XLogP3: 3.5
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 194.13068g/mol
• Monoisotopic Mass: 194.13068g/mol
• Topological Polar Surface Area: 40.5Ų
• Heavy Atom Count: 14
• Complexity: 147
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 9
• Surface Charge: 0

Experimental Properties

• Odor: Pungent odor
• Taste: Sharp astringent taste
• LogP: 3.22060
• PSA: 40.46000
• Merck: 4712
• Refractive Index: 1.5050 (estimate)
• Water Partition Coefficient: 0.05 g/100 mL (18 ºC)
• Boiling Point: 333-335 °C(lit.)
• Melting Point: 65-67 °C (lit.)
• Flash Point: Fahrenheit: 388.4 ° f
  Celsius: 198 ° c
  
• Solubility: chloroform: 50 mg/mL, clear
• Color/Form: Quasi white or yellowish white needle like crystals (solid at room temperature). It has weak fat odor and strong astringent taste, and numbs the tongue. It has been oxidized in the air or in light and turned pale brown or pink.
• PH: 7.7 (0.5g/l, H2O, 20℃)
• Stability/Shelf Life: Stable. Incompatible with acid chlorides, acid anhydrides, oxidizing agents.
• Solubility: Slightly soluble in water. It is easily soluble in ethanol, methanol, glycerol, ether, chloroform, benzene and vegetable oil.
• Density: 1.0010 (rough estimate)

Hexylresorcinol Security Information

• Symbol: GHS07
• RTECS：VH1575000
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S26-S36-S24/25
• Risk Phrases：R22; R36/37/38
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 3077 9 / PGIII
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Prompt：warning
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases： 22-36/37/38
• Signal Word：Warning
• TSCA：Yes

Hexylresorcinol Customs Data

• HS CODE：29072900
• Customs Data：

  China Customs Code:

  2907299090

  Overview:

  2907299090 Other polyphenols,Phenolic alcohol.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2907299090 polyphenols; phenol-alcohols.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates